Cas no 1235058-61-3 (1-(4-methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine)

• Product Name: 1-(4-methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine
• CAS No: 1235058-61-3
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 6199333
• PubChem ID: 49712577
• Update Time: 2025-05-19

1-(4-methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine
• [4-(4-methoxyphenyl)piperazin-1-yl]-(1-methyltriazol-4-yl)methanone
• 1235058-61-3
• (4-(4-methoxyphenyl)piperazin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• F5791-3501
• AKOS024519251

• Inchi： 1S/C15H19N5O2/c1-18-11-14(16-17-18)15(21)20-9-7-19(8-10-20)12-3-5-13(22-2)6-4-12/h3-6,11H,7-10H2,1-2H3
• InChI Key： JAXRXXNTEZZWNK-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine

Comprehensive Overview of 1-(4-Methoxyphenyl)-4-(1-Methyl-1H-1,2,3-Triazole-4-Carbonyl)Piperazine (CAS No. 1235058-61-3)

1-(4-Methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine, with the CAS number 1235058-61-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperazine core with a 1-methyl-1H-1,2,3-triazole moiety and a 4-methoxyphenyl group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

The growing demand for small-molecule therapeutics has placed compounds like 1-(4-methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine at the forefront of medicinal chemistry. Its structural attributes enable interactions with biological targets involved in inflammatory pathways and neurotransmitter regulation, topics frequently searched in academic and industrial databases. The inclusion of a triazole ring enhances its metabolic stability, a critical factor in drug design optimization, which is a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, this compound exemplifies modern advancements in heterocyclic chemistry. The 1,2,3-triazole unit is often synthesized via click chemistry, a method widely discussed in green chemistry forums due to its efficiency and minimal byproducts. Such characteristics make CAS 1235058-61-3 a candidate for sustainable pharmaceutical production, addressing the industry’s shift toward eco-friendly synthesis.

Analytical studies of 1-(4-methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine often employ techniques like HPLC, NMR, and mass spectrometry, reflecting the compound’s relevance in quality control protocols. These methods are frequently queried in search engines by professionals seeking analytical validation strategies. Additionally, its logP and solubility profiles are key parameters for ADME (Absorption, Distribution, Metabolism, Excretion) studies, a trending topic in preclinical research.

In the context of intellectual property, derivatives of this compound have been explored in patents related to CNS disorders and oncological targets, areas with high search volumes in scientific literature. Its scaffold versatility allows for structural modifications to enhance bioavailability or target selectivity, addressing common challenges in lead compound optimization.

As the pharmaceutical industry embraces digital transformation, computational tools like molecular docking and QSAR modeling are increasingly applied to compounds such as 1235058-61-3. These approaches align with searches for in silico drug design and machine learning in chemistry, highlighting the intersection of technology and traditional research.

In summary, 1-(4-methoxyphenyl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazine represents a convergence of innovative chemistry and therapeutic potential. Its multifaceted applications—from drug development to methodology advancements—ensure its continued relevance in both academic and industrial settings, resonating with contemporary scientific inquiries and SEO-driven research trends.